N-[1-(furan-2-carbonyl)-3,4-dihydro-2H-quinolin-7-yl]-3-methylbenzenesulfonamide

• IUPAC Name: N-[1-(furan-2-carbonyl)-3,4-dihydro-2H-quinolin-7-yl]-3-methylbenzenesulfonamide
• InChI: InChI=1S/C21H20N2O4S/c1-15-5-2-7-18(13-15)28(25,26)22-17-10-9-16-6-3-11-23(19(16)14-17)21(24)20-8-4-12-27-20/h2,4-5,7-10,12-14,22H,3,6,11H2,1H3
• InChI Key: PUIBTDUNNITCIW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)S(=O)(=O)NC2=CC3=C(CCCN3C(=O)C4=CC=CO4)C=C2
• Molecular Formula: C21H20N2O4S
• Molecular Weight: 396.5 g/mol

Description

The compound “N-[1-(furan-2-carbonyl)-3,4-dihydro-2H-quinolin-7-yl]-3-methylbenzenesulfonamide” is a complex organic molecule that contains several functional groups. These include a furan ring, a quinoline ring, a sulfonamide group, and a methylbenzene (or toluene) group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The furan ring is a five-membered ring with an oxygen atom. The quinoline is a fused ring system containing a benzene ring and a pyridine ring.

Chemical Reactions Analysis

The reactivity of this compound would depend on the functional groups present. Furan rings can undergo reactions at the 2-position. Quinolines can undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. Factors such as polarity, molecular weight, and the presence of functional groups would influence properties like solubility, melting point, and boiling point.

Scientific Research Applications

Antibacterial Activity

Furan derivatives have garnered significant attention in medicinal chemistry due to their remarkable therapeutic efficacy. In the context of antibacterial activity, this compound shows promise against both gram-positive and gram-negative bacteria. . Further studies are needed to explore its specific mechanisms of action and potential clinical applications.

Other Therapeutic Aspects

Beyond the mentioned applications, furan derivatives have been studied for their diuretic, muscle relaxant, anti-protozoal, and anti-anxiety effects. .

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended to be a drug, its mechanism would depend on the target it’s designed to interact with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its structure and properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future research directions for this compound would depend on its intended use. If it’s a potential drug, future studies might focus on optimizing its activity, reducing side effects, or improving its pharmacokinetic properties.